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Compound of Interest

Compound Name: 3,5-Dimethoxybenzaldehyde

Cat. No.: B042067 Get Quote

An In-depth Technical Guide to the Physical Properties of 3,5-Dimethoxybenzaldehyde

Introduction
3,5-Dimethoxybenzaldehyde is an aromatic aldehyde that serves as a crucial intermediate

and building block in various fields of organic synthesis.[1] With two electron-donating methoxy

groups on the benzaldehyde core, it exhibits specific reactivity that makes it valuable in the

synthesis of pharmaceuticals, fragrances, and advanced materials like photoresists and

hyperbranched polyetherketones.[1][2][3] This guide provides a comprehensive overview of its

core physical properties, the experimental protocols for their determination, and its role in

chemical synthesis.

Quantitative Data: Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of 3,5-
Dimethoxybenzaldehyde.
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Property Value Source(s)

Molecular Formula C₉H₁₀O₃ [1][2][4][5]

Molecular Weight 166.17 - 166.18 g/mol [1][2][4][5][6]

Appearance
White to light yellow/beige

crystalline solid or powder
[1][4][7]

Melting Point 43-50 °C (range) [1][8]

44-48 °C [2][4]

45-48 °C [8][9][10]

44-49 °C [7]

Boiling Point 115-118 °C at 1 mmHg [2]

151 °C at 16 mmHg [4][8][9][10]

Solubility
Insoluble in water; Soluble in

hot methanol.
[2][4]

Flash Point >110 °C (>230 °F) [2]

>112 °C [4]

CAS Registry Number 7311-34-4 [1][2][4][5]

Experimental Protocols
Accurate determination of physical properties is fundamental for compound identification and

purity assessment.[11][12] The following sections detail the standard laboratory procedures for

measuring the melting and boiling points of organic compounds like 3,5-
Dimethoxybenzaldehyde.

Melting Point Determination
The melting point of a solid is the temperature at which it transitions to a liquid.[12] A sharp

melting range (typically 0.5-1.0°C) is indicative of a pure compound, while impurities tend to

depress and broaden the melting range.[11][13] The capillary tube method is commonly

employed for this measurement.
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Methodology:

Sample Preparation: A small amount of the crystalline 3,5-Dimethoxybenzaldehyde is finely

powdered.[13] The open end of a glass capillary tube is pushed into the powder. The tube is

then tapped gently to pack the solid into the sealed end, filling it to a height of 1-2 mm.[14]

[15]

Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

level with the thermometer bulb.[13] This assembly is then placed in a heating apparatus,

such as a Thiele tube filled with mineral oil or a modern Mel-Temp apparatus with a heated

metal block.[11][13]

Heating and Observation: The apparatus is heated slowly and steadily, at a rate of about 1-

2°C per minute, especially near the expected melting point.[13] Constant stirring or

convection currents in the heating bath ensure a uniform temperature distribution.[14]

Data Recording: Two temperatures are recorded: the temperature at which the first drop of

liquid appears (T1) and the temperature at which the entire sample has completely liquefied

(T2).[11][15] The melting point is reported as the range T1-T2. For accurate results, the

determination should be repeated at least twice with fresh samples.[11]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[16][17] For small quantities of liquid, a micro-scale capillary

method is often used.

Methodology:

Sample Preparation: A few milliliters of the liquid sample are placed into a small fusion or test

tube.[18] A capillary tube, sealed at one end, is placed into the fusion tube with its open end

submerged in the liquid.[18][19]

Apparatus Setup: The fusion tube is attached to a thermometer and heated in a suitable

apparatus, such as a Thiele tube or an aluminum block heater.[16][18] The thermometer bulb

and the fusion tube should be at the same level to ensure an accurate temperature reading.

[13]
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Heating and Observation: The apparatus is heated gently.[18] As the temperature rises, air

trapped in the capillary tube will slowly exit. When the boiling point is reached, a rapid and

continuous stream of bubbles will emerge from the open end of the capillary tube.[18]

Data Recording: Upon observing the continuous stream of bubbles, the heat source is

removed, and the apparatus is allowed to cool. The temperature at which the bubbling stops

and the liquid begins to enter the capillary tube is recorded as the boiling point.[17] It is also

crucial to record the barometric pressure, as boiling point is pressure-dependent.[16]
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Caption: Workflow for Melting Point Determination.
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Caption: Workflow for Boiling Point Determination.

Role in Organic Synthesis
3,5-Dimethoxybenzaldehyde is a versatile precursor in multi-step organic syntheses. Its

aldehyde functional group and activated aromatic ring allow for a variety of chemical

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
https://www.vedantu.com/chemistry/determination-of-boiling-point-of-an-organic-compound
http://vijaynazare.weebly.com/uploads/1/1/2/4/11245229/melting_boiling.pdf
https://www.geeksforgeeks.org/chemistry/determination-of-boiling-point-of-organic-compounds/
https://www.benchchem.com/product/b042067?utm_src=pdf-body-img
https://www.benchchem.com/product/b042067?utm_src=pdf-body-img
https://www.benchchem.com/product/b042067?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


transformations.
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Caption: Role as a Synthetic Intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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